Cas no 148807-14-1 (1,1'-(2,3,5,6-Tetrafluoro-1,4-phenylene)bis(3,5-dimethyl-1H-pyrazole))

1,1'-(2,3,5,6-Tetrafluoro-1,4-phenylene)bis(3,5-dimethyl-1H-pyrazole) structure
148807-14-1 structure
Product Name:1,1'-(2,3,5,6-Tetrafluoro-1,4-phenylene)bis(3,5-dimethyl-1H-pyrazole)
CAS No:148807-14-1
MF:C16H14F4N4
MW:338.302776813507
CID:2778505
PubChem ID:71346213
Update Time:2025-04-21

1,1'-(2,3,5,6-Tetrafluoro-1,4-phenylene)bis(3,5-dimethyl-1H-pyrazole) Chemical and Physical Properties

Names and Identifiers

    • 148807-14-1
    • DTXSID80772374
    • 1,1'-(2,3,5,6-Tetrafluoro-1,4-phenylene)bis(3,5-dimethyl-1H-pyrazole)
    • Inchi: 1S/C16H14F4N4/c1-7-5-9(3)23(21-7)15-11(17)13(19)16(14(20)12(15)18)24-10(4)6-8(2)22-24/h5-6H,1-4H3
    • InChI Key: PZVSRIGWARPCSY-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1N1C(C)=CC(C)=N1)F)F)N1C(C)=CC(C)=N1)F

Computed Properties

  • Exact Mass: 338.11545911Da
  • Monoisotopic Mass: 338.11545911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.6Ų
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